molecular formula C15H14ClN5OS B8368603 1-(4-Aminopyridin-3-yl)-3-(benzo[d]thiazol-6-yl)imidazolidin-2-one hydrochloride

1-(4-Aminopyridin-3-yl)-3-(benzo[d]thiazol-6-yl)imidazolidin-2-one hydrochloride

Cat. No.: B8368603
M. Wt: 347.8 g/mol
InChI Key: GRXMTANXAWWHKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Aminopyridin-3-yl)-3-(benzo[d]thiazol-6-yl)imidazolidin-2-one hydrochloride is a useful research compound. Its molecular formula is C15H14ClN5OS and its molecular weight is 347.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H14ClN5OS

Molecular Weight

347.8 g/mol

IUPAC Name

1-(4-aminopyridin-3-yl)-3-(1,3-benzothiazol-6-yl)imidazolidin-2-one;hydrochloride

InChI

InChI=1S/C15H13N5OS.ClH/c16-11-3-4-17-8-13(11)20-6-5-19(15(20)21)10-1-2-12-14(7-10)22-9-18-12;/h1-4,7-9H,5-6H2,(H2,16,17);1H

InChI Key

GRXMTANXAWWHKO-UHFFFAOYSA-N

Canonical SMILES

C1CN(C(=O)N1C2=CC3=C(C=C2)N=CS3)C4=C(C=CN=C4)N.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

6N HCl (3 mL) was added to a solution of N-[3-(3-benzothiazol-6-yl-2-oxo-imidazolidin-1-yl)-pyridin-4-yl]-acetamide (150A: 70 mg, 0.198 mmol) in ethanol (3 mL) and the resulting mixture was refluxed at 65° C. overnight. The reaction was monitored by TLC (10% MeOH in CHCl3). The reaction mixture was concentrated and the concentrate was washed with diethyl ether and dried to afford 20 mg of the product (29.02% yield).
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Name
N-[3-(3-benzothiazol-6-yl-2-oxo-imidazolidin-1-yl)-pyridin-4-yl]-acetamide
Quantity
70 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
29.02%

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